Cas no 1909286-96-9 (rac-(1R,2R)-2-amino-1-methylcyclobutan-1-ol)

rac-(1R,2R)-2-amino-1-methylcyclobutan-1-ol represents one of the diastereomers of 2-amino-1-methylcyclobutan-1-ol. Its significance lies in its role as a substrate generated from epoxide hydrolysis using Sharpless' AD-mixtures for enantioselective epoxidation reactions. The specific stereochemistry (1R,2R) confers unique reactivity and selectivity properties compared to other diastereomers (like (1S,2S)- or meso-), particularly in subsequent asymmetric transformations or as chiral building blocks due to its specific spatial arrangement and functional group placement.
rac-(1R,2R)-2-amino-1-methylcyclobutan-1-ol structure
1909286-96-9 structure
Product Name:rac-(1R,2R)-2-amino-1-methylcyclobutan-1-ol
CAS No:1909286-96-9
MF:C5H11NO
MW:101.146941423416
MDL:MFCD29763293
CID:4709587
PubChem ID:93510491
Update Time:2025-06-16

rac-(1R,2R)-2-amino-1-methylcyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

    • (1R,2R)-2-Amino-1-methylcyclobutan-1-ol
    • Rel-(1R,2R)-2-amino-1-methylcyclobutan-1-ol
    • rac-(1R,2R)-2-amino-1-methylcyclobutan-1-ol
    • MDL: MFCD29763293
    • Inchi: 1S/C5H11NO/c1-5(7)3-2-4(5)6/h4,7H,2-3,6H2,1H3/t4-,5-/m1/s1
    • InChI Key: KWXCRCUYAMGCIU-RFZPGFLSSA-N
    • SMILES: O[C@]1(C)CC[C@H]1N

Computed Properties

  • Exact Mass: 101.084063974 g/mol
  • Monoisotopic Mass: 101.084063974 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 84.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 101.15
  • XLogP3: -0.6
  • Topological Polar Surface Area: 46.2

rac-(1R,2R)-2-amino-1-methylcyclobutan-1-ol Pricemore >>

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rac-(1R,2R)-2-amino-1-methylcyclobutan-1-ol Related Literature

Additional information on rac-(1R,2R)-2-amino-1-methylcyclobutan-1-ol

Comprehensive Overview of rac-(1R,2R)-2-amino-1-methylcyclobutan-1-ol (CAS No. 1909286-96-9)

rac-(1R,2R)-2-amino-1-methylcyclobutan-1-ol (CAS No. 1909286-96-9) is a chiral cyclobutane derivative that has garnered significant attention in pharmaceutical and synthetic chemistry research. This compound, characterized by its unique cyclobutane ring and amino-alcohol functionality, serves as a versatile building block for drug discovery and asymmetric synthesis. Its structural features make it particularly valuable for designing bioactive molecules targeting neurological and metabolic disorders, aligning with current trends in precision medicine.

The rac-(1R,2R)-2-amino-1-methylcyclobutan-1-ol scaffold is increasingly studied for its potential in kinase inhibitor development, a hot topic in oncology research. Recent publications highlight its role in modulating protein-protein interactions, addressing the growing demand for small-molecule therapeutics with improved selectivity. Researchers are also exploring its application in proteolysis-targeting chimeras (PROTACs), a breakthrough technology dominating 2023-2024 drug development discussions.

Synthetic approaches to 1909286-96-9 often involve asymmetric catalysis, with particular emphasis on enantioselective ring-opening of activated cyclobutanes. This aligns with the pharmaceutical industry's push toward green chemistry and atom economy, frequently searched terms in modern organic synthesis. The compound's stereochemical complexity presents both challenges and opportunities for process chemists, making it a subject of numerous patent applications and academic studies.

Analytical characterization of rac-(1R,2R)-2-amino-1-methylcyclobutan-1-ol typically employs advanced techniques like chiral HPLC and X-ray crystallography, reflecting the industry's focus on structural elucidation of complex molecules. Stability studies under various pH conditions (a trending topic in formulation science) demonstrate its robustness as a synthetic intermediate, while computational modeling predicts favorable drug-like properties for derivatives.

The pharmacological potential of CAS 1909286-96-9 derivatives extends to neuroprotective agents, coinciding with increased global research investment in neurodegenerative diseases. Its rigid cyclic structure offers advantages in blood-brain barrier penetration, a key consideration in CNS drug design. Recent patent literature suggests applications in G protein-coupled receptor (GPCR) modulation, another highly searched area in current medicinal chemistry.

From a commercial perspective, rac-(1R,2R)-2-amino-1-methylcyclobutan-1-ol has seen growing demand from contract research organizations and academic laboratories worldwide. Suppliers frequently highlight its availability in multiple enantiomeric ratios to support diverse research needs. The compound's pricing reflects both its synthetic complexity and the premium placed on high-purity chiral building blocks in modern drug development pipelines.

Environmental and safety assessments of 1909286-96-9 follow stringent REACH compliance standards, addressing the pharmaceutical sector's emphasis on sustainable chemistry. Waste stream analyses (a trending regulatory focus) demonstrate favorable biodegradation profiles for related compounds, supporting their use in green manufacturing initiatives that dominate industry conferences and publications.

Future research directions for rac-(1R,2R)-2-amino-1-methylcyclobutan-1-ol derivatives may explore their utility in RNA-targeting therapeutics, a rapidly expanding field post-COVID pandemic. The compound's ability to introduce three-dimensionality into drug candidates positions it well for addressing the industry's shift beyond flat aromatic systems, a transformation frequently discussed in recent medicinal chemistry literature.

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